Cas no 2305556-81-2 (N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylprop-2-enamide)

• Product Name: N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylprop-2-enamide
• CAS No: 2305556-81-2
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5412503
• PubChem ID: 137928571
• Update Time: 2025-08-05

N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide
• Z3488665080
• 2305556-81-2
• EN300-26610872
• N-[1-(4,5,6,7-Tetrahydro-6-methyl-2-benzothiazolyl)ethyl]-2-propenamide
• N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylprop-2-enamide

• Inchi： 1S/C13H18N2OS/c1-4-12(16)14-9(3)13-15-10-6-5-8(2)7-11(10)17-13/h4,8-9H,1,5-7H2,2-3H3,(H,14,16)
• InChI Key： TWZJYWMWVIVOGP-UHFFFAOYSA-N
• SMILES： S1C(C(C)NC(C=C)=O)=NC2=C1CC(C)CC2

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Additional information on N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylprop-2-enamide

N-1-(6-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazol-2-Yl)Ethylprop-2-Enamide

The compound N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylprop-2-enamide (CAS No. 2305556812) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and synthetic versatility. The molecule's structure incorporates a benzothiazole ring system with a tetrahydro substitution pattern and an ethylpropenamide side chain. This combination makes it a promising candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, researchers have demonstrated that such compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The tetrahydrobenzothiazole moiety in this compound is particularly interesting as it introduces a degree of saturation that can enhance both stability and bioavailability. Furthermore, the propenamide group attached to the molecule may contribute to its ability to participate in hydrogen bonding interactions, which are crucial for binding to protein targets.

One of the most exciting developments involving this compound is its potential role in the development of new therapeutic agents. Scientists have been exploring the use of benzothiazole derivatives as inhibitors of key enzymes involved in disease pathways. For example, studies have shown that certain analogs of this compound can inhibit kinases and proteases with high specificity. This suggests that N-1-(6-methyl-tetrahydrobenzothiazolyl)ethylpropenamide could serve as a lead compound for designing drugs targeting conditions such as cancer or neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The unique electronic properties of benzothiazole derivatives make them suitable for use in organic electronics and optoelectronic devices. Researchers have investigated the possibility of incorporating these compounds into light-emitting diodes (LEDs) and photovoltaic cells due to their ability to emit light at specific wavelengths when excited by an electric current. The tetrahydrobenzothiazole structure in this compound may further enhance its electronic properties by modifying its conjugation length and energy levels.

From a synthetic standpoint, the preparation of N-1-(6-methyl-tetrahydrobenzothiazolyl)ethylpropenamide involves a series of well-established organic reactions. These include nucleophilic substitutions, condensations, and cyclizations that allow for precise control over the molecule's structure. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater purity than ever before. Such improvements are critical for scaling up production if this compound is to be used in commercial applications.

Another area where this compound shows promise is in the field of agrochemicals. Benzothiazole derivatives have been reported to exhibit plant growth-regulating activity and may serve as effective pesticides or herbicides under certain conditions. The tetrahydrobenzothiazole framework could potentially enhance the bioactivity of these compounds while reducing their environmental impact compared to traditional chemical agents.

Despite its numerous potential applications, further research is needed to fully understand the properties and capabilities of N-1-(6-methyl-tetrahydrobenzothiazolyl)ethylpropenamide. Collaborative efforts between chemists, biologists, and materials scientists will be essential for unlocking its full potential across various industries.